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Compound of Interest

Compound Name: Pim-IN-2

Cat. No.: B15136001

For Immediate Implementation by Laboratory Professionals

This document provides crucial safety and logistical guidance for the proper disposal of Pim-
IN-2, a chemical compound utilized by researchers, scientists, and drug development
professionals. Adherence to these procedures is essential for maintaining a safe laboratory
environment and ensuring minimal environmental impact. The following step-by-step
instructions are designed to provide clear, actionable plans for the safe handling and disposal
of Pim-IN-2 waste.

l. Pre-Disposal Safety and Handling: A Critical First
Step

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Pim-IN-2, also known as PIM-1 Inhibitor 2.[1][2] In the absence of a substance-
specific SDS, general safety protocols for handling potent kinase inhibitors should be strictly
followed.

Personal Protective Equipment (PPE) is Mandatory:
o Gloves: Always wear chemical-resistant gloves, such as nitrile gloves.[2][3]
o Eye Protection: Safety glasses or goggles are required to prevent eye contact.[3]

o Lab Coat: A standard laboratory coat must be worn to protect against skin contact.
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o Respiratory Protection: If handling Pim-IN-2 powder outside of a certified chemical fume
hood, a properly fitted respirator is necessary.

Safe Handling Practices:

All handling of solid Pim-IN-2 should occur in a well-ventilated area, preferably within a
chemical fume hood, to prevent the inhalation of dust particles. Direct contact with skin, eyes,
and clothing must be avoided. In the event of a spill, immediately follow your institution's
established protocols for chemical spill cleanup.

Il. Pim-IN-2 Disposal Protocol: A Step-by-Step Guide

The recommended method for the disposal of Pim-IN-2 is through a licensed hazardous waste
disposal company. Under no circumstances should Pim-IN-2 be disposed of down the drain or
mixed with regular solid waste.

e Segregation: Keep Pim-IN-2 waste separate from other chemical waste streams. This is
crucial to prevent unintended chemical reactions. Consult your institution's Environmental
Health and Safety (EHS) office for specific segregation requirements.

e Containerization:

o Solid Waste: Place solid Pim-IN-2 waste in a clearly labeled, sealed, and chemically
compatible waste container.

o Liquid Waste: For solutions containing Pim-IN-2, use a labeled, leak-proof container.
Ensure the container material is compatible with the solvent used.

» Labeling: The waste container must be clearly and accurately labeled with the following
information:

o "Hazardous Waste"

"Pim-IN-2"

o

o

The approximate quantity of the waste.

The date of accumulation.

[¢]
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o Storage: Store the sealed and labeled waste container in a designated and secure satellite
accumulation area within the laboratory. This area should be away from incompatible
materials.

e Arranging for Pickup: Contact your institution's EHS office to schedule a pickup for the
hazardous waste. Adhere to their specific procedures for waste manifests and collection.

lll. Key Chemical and Safety Data for Pim-IN-2

The following table summarizes essential quantitative data for Pim-IN-2, also identified as PIM-
1 Inhibitor 2.

Property Value Reference
Synonyms PIMi Il

Molecular Formula C17H11CIN2O

Formula Weight 322.8 g/mol

Purity >98%

Solubility (DMF) 20 mg/ml

Solubility (DMSO) 20 mg/ml

Solubility (Ethanol) 10 mg/ml

-20°C (long term), 2-8°C (short

Recommended Storage
term)

IV. Visualizing the Disposal Workflow

To further clarify the proper disposal procedure for Pim-IN-2, the following diagram illustrates
the logical workflow from waste generation to final disposal.
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Caption: This diagram outlines the essential steps for the safe disposal of Pim-IN-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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